N-(4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[1-(4-methoxyphenyl)sulfonylpiperidin-2-yl]acetamide
• InChI: InChI=1S/C21H26N2O5S/c1-27-18-8-6-16(7-9-18)22-21(24)15-17-5-3-4-14-23(17)29(25,26)20-12-10-19(28-2)11-13-20/h6-13,17H,3-5,14-15H2,1-2H3,(H,22,24)
• InChI Key: XFEQKGAOYYLEQG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2CCCCN2S(=O)(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C21H26N2O5S
• Molecular Weight: 418.5 g/mol

Description

N-(4-methoxyphenyl)-2-(1-((4-methoxyphenyl)sulfonyl)piperidin-2-yl)acetamide, also known as MPSA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. The compound is a piperidine derivative and has been reported to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects.

Scientific Research Applications

Synthesis and Molecular Docking

N-(Substituted)-5-(1-(4-methoxyphenylsulfonyl)piperidin-4-yl)-4H-1,2,4-triazol-3-ylthio) acetamide compounds were synthesized using both conventional and microwave-assisted protocols. These compounds, particularly compound 8g, demonstrated good activity against bovine carbonic anhydrase (bCA-II), acetylcholinesterase (AChE), and butyrylcholinesterase (BChE) with significant IC50 values. Structure-activity relationship (SAR) studies supported by molecular docking were conducted to understand the binding modes against these enzymes (Virk et al., 2018).

Antibacterial Activity

A series of acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores were synthesized and evaluated for their antibacterial potentials. Compound 8g, in particular, showed significant growth inhibitory effects against various bacterial strains, including Salmonella typhi and Escherichia coli, with minimal inhibitory concentrations (MIC) indicating moderate inhibitors but relatively more active against Gram-negative bacterial strains (Iqbal et al., 2017).

Antithrombotic Properties

The antithrombotic properties of SSR182289A, a novel, potent, and selective thrombin inhibitor related to the specified compound, were examined. SSR182289A demonstrated potent oral antithrombotic properties in animal venous, arterio-venous shunt, and arterial thrombosis models, showcasing the potential therapeutic applications of such compounds in managing thrombosis-related conditions (Lorrain et al., 2003).

Pharmacological Properties

The pharmacological properties of benzamide derivatives as selective serotonin 4 receptor agonists were explored. One of the synthesized compounds, 4-amino-N-[1-[3-(benzylsulfonyl)propyl]piperidin-4-ylmethyl]-5-chloro-2-methoxybenzamide, was found to be a selective 5-HT4 receptor agonist, suggesting potential as a prokinetic agent affecting both the upper and lower gastrointestinal tract (Sonda et al., 2004).